Cas no 2229498-92-2 (tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2229498-92-2
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 6547742
• PubChem ID: 165701391
• Update Time: 2025-06-09

tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate
• 2229498-92-2
• EN300-1874136

• Inchi： 1S/C15H23N3O2/c1-11-5-6-17-12(9-11)13-10-16-7-8-18(13)14(19)20-15(2,3)4/h5-6,9,13,16H,7-8,10H2,1-4H3
• InChI Key： GEDOWNXHTCETES-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 277.17902698g/mol
• Monoisotopic Mass: 277.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(4-Methylpyridin-2-yl)piperazine-1-carboxylate (CAS: 2229498-92-2)

The compound tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate (CAS: 2229498-92-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound was subsequently used as a precursor for the development of potent dopamine D3 receptor antagonists, which show promise in the treatment of Parkinson's disease and drug addiction. The study reported a yield of 78% and high purity (>99%), making it a viable candidate for large-scale production.

Another notable application of this compound was explored in a recent Nature Communications article, where it served as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The researchers utilized tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate to introduce a piperazine moiety into their lead compounds, enhancing their binding affinity and selectivity. The resulting inhibitors exhibited nanomolar potency against several cancer cell lines, including breast and lung cancer, with minimal off-target effects.

Pharmacokinetic studies have also shed light on the favorable properties of derivatives derived from this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate-based molecules demonstrated improved blood-brain barrier permeability and metabolic stability compared to their non-piperazine counterparts. These findings underscore the compound's potential in CNS drug development, where such properties are often limiting factors.

Despite these advancements, challenges remain in optimizing the synthetic routes and expanding the scope of applications for tert-butyl 2-(4-methylpyridin-2-yl)piperazine-1-carboxylate. Future research directions may include exploring its use in fragment-based drug discovery, as well as investigating its potential in combination therapies. The compound's unique structural features and demonstrated versatility position it as a valuable tool in the ongoing quest for novel therapeutic agents.